Cas no 897621-58-8 (2-(2-{(3-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(3-methoxyphenyl)methylacetamide)

• Product Name: 2-(2-{(3-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(3-methoxyphenyl)methylacetamide
• CAS No: 897621-58-8
• MF: C₂₀H₁₉ClN₄O₃S
• MW: 430.907861948013
• CID: 6001435
• PubChem ID: 18567637
• Update Time: 2025-05-30

2-(2-{(3-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(3-methoxyphenyl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-{(3-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(3-methoxyphenyl)methylacetamide
• 2-[2-[(3-chlorophenyl)carbamoylamino]-1,3-thiazol-4-yl]-N-[(3-methoxyphenyl)methyl]acetamide
• 2-(2-(3-(3-chlorophenyl)ureido)thiazol-4-yl)-N-(3-methoxybenzyl)acetamide
• AKOS024627057
• F2096-0684
• 2-(2-{[(3-chlorophenyl)carbamoyl]amino}-1,3-thiazol-4-yl)-N-[(3-methoxyphenyl)methyl]acetamide
• 897621-58-8

• Inchi： 1S/C20H19ClN4O3S/c1-28-17-7-2-4-13(8-17)11-22-18(26)10-16-12-29-20(24-16)25-19(27)23-15-6-3-5-14(21)9-15/h2-9,12H,10-11H2,1H3,(H,22,26)(H2,23,24,25,27)
• InChI Key： MCJVUBZOJMXGHE-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC(OC)=C1)(=O)CC1=CSC(NC(=O)NC2=CC=CC(Cl)=C2)=N1

Computed Properties

• Exact Mass: 430.0866393g/mol
• Monoisotopic Mass: 430.0866393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 121Ų

Additional information on 2-(2-{(3-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(3-methoxyphenyl)methylacetamide

In-Depth Analysis of 2-(2-{(3-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(3-methoxyphenyl)methylacetamide (CAS No. 897621-58-8)

The compound 2-(2-{(3-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(3-methoxyphenyl)methylacetamide (CAS No. 897621-58-8) represents an intriguing molecule in modern medicinal chemistry and pharmaceutical research. This thiazole-containing acetamide derivative has garnered significant attention due to its unique structural features and potential biological activities. The molecular architecture combines a 1,3-thiazole core with both chlorophenyl and methoxyphenyl substituents, creating a pharmacologically interesting scaffold that researchers are actively investigating for various applications.

From a chemical perspective, this compound belongs to the class of heterocyclic amides, characterized by the presence of nitrogen and sulfur atoms in its thiazole ring system. The molecular weight of this compound is approximately 430.89 g/mol, with a complex structure that offers multiple sites for potential modification and derivatization. Current research trends in 2024 show growing interest in such multi-functional heterocycles, particularly those containing both carbamoyl and acetamide functionalities, as they often demonstrate interesting pharmacokinetic properties.

The synthesis of 2-(2-{(3-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(3-methoxyphenyl)methylacetamide typically involves multi-step organic reactions, with the thiazole formation being a crucial step. Modern synthetic approaches emphasize green chemistry principles, reflecting the pharmaceutical industry's current focus on sustainable production methods. Researchers are particularly interested in optimizing the yield and purity of this compound, as evidenced by numerous recent publications in journals focusing on medicinal chemistry and drug discovery.

In terms of biological activity, preliminary studies suggest that this compound may interact with various enzyme systems and cellular receptors. The presence of both electron-donating (methoxy) and electron-withdrawing (chloro) groups on the aromatic rings creates an interesting electronic profile that could influence its binding characteristics. While detailed pharmacological data remains proprietary in many cases, the structural similarity to known bioactive molecules has sparked considerable research interest in its potential applications.

The pharmaceutical industry's current focus on targeted therapies and precision medicine aligns well with the investigation of compounds like 2-(2-{(3-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(3-methoxyphenyl)methylacetamide. The compound's modular structure allows for the exploration of structure-activity relationships (SAR), a crucial aspect of modern drug development. Recent patent literature indicates that various analogs of this core structure are being evaluated for their therapeutic potential, though specific indications remain under investigation.

From a commercial perspective, the demand for high-quality research chemicals like CAS No. 897621-58-8 has been steadily increasing. Suppliers specializing in custom synthesis and building blocks for drug discovery frequently list this compound in their catalogs, often with various purity grades ranging from 95% to 98% for research purposes. The global market for such specialized intermediates reflects the growing investment in pharmaceutical R&D, particularly in areas addressing unmet medical needs.

Analytical characterization of this compound typically involves advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods are essential for confirming the identity and purity of the material, especially when used in biological screening or as a reference standard. The compound's stability profile and storage conditions are also important considerations for researchers, with most suppliers recommending storage at controlled room temperature in airtight containers.

In the context of current drug discovery trends, the thiazole-acetamide hybrid structure of this compound places it within a privileged scaffold category known for producing bioactive molecules. Computational chemistry approaches, including molecular docking and QSAR modeling, are increasingly being applied to understand its potential interactions with biological targets. These in silico methods complement traditional experimental approaches in accelerating the identification of promising lead compounds.

The regulatory status of 2-(2-{(3-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(3-methoxyphenyl)methylacetamide varies by jurisdiction, but it is generally classified as a research chemical not intended for human or veterinary use. Researchers working with this compound must adhere to standard laboratory safety protocols, including proper personal protective equipment and waste disposal procedures, in line with institutional and governmental guidelines.

Future research directions for this compound may explore its potential as a chemical probe for studying biological pathways or as a starting point for the development of novel therapeutic agents. The continuous evolution of synthetic methodologies and biological screening technologies will likely reveal new aspects of this interesting molecule's properties and potential applications in the coming years.